Cas no 6310-81-2 (3-isocyanato-9H-Carbazole)

• Product Name: 3-isocyanato-9H-Carbazole
• CAS No: 6310-81-2
• MF: C₁₃H₈N₂O
• MW: 208.21542263031
• CID: 1115122
• PubChem ID: 239149
• Update Time: 2025-04-20

3-isocyanato-9H-Carbazole Chemical and Physical Properties

Names and Identifiers

• 3-isocyanato-9H-Carbazole
• NSC-43956
• DTXSID90979059
• 6310-81-2
• NSC43956

• Inchi： 1S/C13H8N2O/c16-8-14-9-5-6-13-11(7-9)10-3-1-2-4-12(10)15-13/h1-7,15H
• InChI Key： XAULNDLXIJUNTK-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC2=C(C=1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 208.06400
• Monoisotopic Mass: 208.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.22000
• LogP: 3.28840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles